Cas no 93939-82-3 (Cyclohexanol,5-methyl-2-(1-methylethyl)-, carbonate (2:1), [1S-[1a(1R*,2S*,5R*),2b,5a]]- (9CI))

• Product Name: Cyclohexanol,5-methyl-2-(1-methylethyl)-, carbonate (2:1), [1S-[1a(1R*,2S*,5R*),2b,5a]]- (9CI)
• CAS No: 93939-82-3
• MF: C₂₁H₃₈O₃
• MW: 338.52462720871
• CID: 815801
• PubChem ID: 56844037
• Update Time: 2025-04-19

Cyclohexanol,5-methyl-2-(1-methylethyl)-, carbonate (2:1), [1S-[1a(1R*,2S*,5R*),2b,5a]]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol,5-methyl-2-(1-methylethyl)-, carbonate (2:1), [1S-[1a(1R*,2S*,5R*),2b,5a]]- (9CI)
• DTXSID80917026
• l-menthyl carbonate
• 93939-82-3
• Bis[5-methyl-2-(propan-2-yl)cyclohexyl] carbonate
• EINECS 300-372-7
• SCHEMBL5125211
• Bis-D-menthyl performate

• Inchi： 1S/C21H38O3/c1-13(2)17-9-7-15(5)11-19(17)23-21(22)24-20-12-16(6)8-10-18(20)14(3)4/h13-20H,7-12H2,1-6H3/t15-,16-,17+,18+,19-,20-/m0/s1
• InChI Key： QFEHNMKROHXPFO-GTYQWKCWSA-N
• SMILES： O(C(=O)O[C@H]1C[C@@H](C)CC[C@@H]1C(C)C)[C@H]1C[C@@H](C)CC[C@@H]1C(C)C

Computed Properties

• Exact Mass: 338.28209507g/mol
• Monoisotopic Mass: 338.28209507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 35.5Ų